Ethyl 2-(2-methylpyridin-3-yl)acetate

• Molecular Formula: C10H13NO2
• Molecular Weight: 179.22 g/mol
• IUPAC Name: ethyl 2-(2-methylpyridin-3-yl)acetate
• InChI: InChI=1S/C10H13NO2/c1-3-13-10(12)7-9-5-4-6-11-8(9)2/h4-6H,3,7H2,1-2H3
• InChI Key: HNUFWLPQHYPGPK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=C(N=CC=C1)C

Description

Ethyl 2-(2-methylpyridin-3-yl)acetate is a useful research compound. Its molecular formula is C10H13NO2 and its molecular weight is 179.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

790 mg (5.98 mmol) of the compound from Example 38A are initially introduced into 10 ml ethanol, 4 ml concentrated sulfuric acid are added slowly and the mixture is heated under reflux for 6 h. After cooling, the mixture is neutralized with 6.00 g sodium bicarbonate and saturated sodium bicarbonate solution. The aqueous phase is extracted several times with ethyl acetate and the combined organic phases are dried over sodium sulfate, filtered and concentrated. The residue is reacted without further purification.